Cas no 2229616-28-6 ({1-(ethylsulfanyl)methyl-2,2-dimethylcyclopropyl}methanamine)

• Product Name: {1-(ethylsulfanyl)methyl-2,2-dimethylcyclopropyl}methanamine
• CAS No: 2229616-28-6
• MF: C₉H₁₉NS
• MW: 173.318861246109
• CID: 6541655
• PubChem ID: 165973718
• Update Time: 2025-07-18

{1-(ethylsulfanyl)methyl-2,2-dimethylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-(ethylsulfanyl)methyl-2,2-dimethylcyclopropyl}methanamine
• {1-[(ethylsulfanyl)methyl]-2,2-dimethylcyclopropyl}methanamine
• EN300-1785732
• 2229616-28-6

• Inchi： 1S/C9H19NS/c1-4-11-7-9(6-10)5-8(9,2)3/h4-7,10H2,1-3H3
• InChI Key： NPYJLWQWQWRZEE-UHFFFAOYSA-N
• SMILES： S(CC)CC1(CN)CC1(C)C

Computed Properties

• Exact Mass: 173.12382078g/mol
• Monoisotopic Mass: 173.12382078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 51.3Ų

Additional information on {1-(ethylsulfanyl)methyl-2,2-dimethylcyclopropyl}methanamine

Comprehensive Overview of {1-(ethylsulfanyl)methyl-2,2-dimethylcyclopropyl}methanamine (CAS No. 2229616-28-6)

The compound {1-(ethylsulfanyl)methyl-2,2-dimethylcyclopropyl}methanamine (CAS No. 2229616-28-6) is a cyclopropane derivative featuring a unique structural framework. Its molecular formula includes a cyclopropyl core substituted with 2,2-dimethyl groups, an ethylsulfanyl moiety, and a terminal methanamine functional group. This arrangement imparts distinct chemical properties, making it a subject of interest in pharmaceutical and agrochemical research. The presence of both sulfur and nitrogen atoms in its structure suggests potential applications in drug design, particularly in targeting enzymes or receptors where these heteroatoms play a critical role.

In recent years, the demand for novel cyclopropane-containing compounds has surged due to their bioactivity and stability. Researchers are particularly intrigued by the ethylsulfanyl group, which may enhance lipophilicity and metabolic resistance. The methanamine tail further allows for derivatization, enabling the creation of libraries for high-throughput screening. This aligns with current trends in fragment-based drug discovery, where small molecules like CAS No. 2229616-28-6 serve as building blocks for more complex therapeutics. Notably, its structural features resonate with queries such as "sulfur-containing drug candidates 2023" or "cyclopropylamine applications in medicine," reflecting its relevance in contemporary scientific discourse.

From a synthetic chemistry perspective, {1-(ethylsulfanyl)methyl-2,2-dimethylcyclopropyl}methanamine exemplifies advancements in stereoselective cyclopropanation techniques. The 2,2-dimethyl substitution pattern on the cyclopropane ring reduces ring strain while maintaining rigidity—a trait valued in conformational restriction strategies for drug design. Laboratories focusing on small-molecule probes often explore such scaffolds to modulate protein-protein interactions, a hot topic in oncology and neurodegenerative disease research. Search analytics reveal growing interest in terms like "constrained amines in CNS drugs", underscoring the compound's potential in addressing unmet medical needs.

Environmental and green chemistry considerations also apply to this compound. The ethylsulfanyl group could be leveraged for biodegradable linker designs in prodrugs, aligning with searches for "sustainable pharmaceutical intermediates". Moreover, its stability under physiological conditions makes it a candidate for prodrug development—a frequently queried topic in drug delivery optimization. As regulatory agencies emphasize safer chemical alternatives, compounds like CAS No. 2229616-28-6 may gain traction due to their balanced reactivity and minimal ecological footprint.

In material science, the cyclopropylmethanamine motif has been explored for polymeric coatings and cross-linking agents. The compound's ability to form stable covalent bonds via its amine group responds to industrial queries about "heat-resistant adhesives" or "low-VOC additives". Such applications highlight its versatility beyond life sciences, catering to interdisciplinary research trends.

Analytical characterization of {1-(ethylsulfanyl)methyl-2,2-dimethylcyclopropyl}methanamine typically involves LC-MS and NMR spectroscopy, with fragmentation patterns of the ethylsulfanyl group being a diagnostic marker. These methods address common questions like "how to identify sulfur in NMR spectra" or "mass spectrometry of cyclopropane derivatives". Proper handling requires inert atmospheres due to the amine group's sensitivity, though it falls outside hazardous classifications.

Future directions for this compound may include catalysis (e.g., as a ligand in asymmetric synthesis) or bioorthogonal chemistry, given the ethylsulfanyl group's potential for click reactions. These areas correlate with rising searches for "new organocatalysts" and "biocompatible labeling reagents". As innovation accelerates, CAS No. 2229616-28-6 exemplifies how niche chemicals can bridge gaps across multiple scientific frontiers.